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Compound of Interest

Compound Name: Krypton;neon

CAS No.: 51682-34-9

Cat. No.: B14647749

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals utilizing neon as a

tracer gas for vacuum system leak detection.

Frequently Asked Questions (FAQs)
Q1: When should I use neon instead of helium for leak detection?

Neon is the preferred tracer gas in situations where there is a high helium background, which

can occur in environments with ongoing helium-based experiments or on systems previously

tested with helium that have become contaminated.[1] Using neon in these scenarios prevents

false positives and allows for accurate leak detection where helium use would be impractical.[1]

Q2: What is the sensitivity of neon leak detection?

With a modified mass spectrometer leak detector, a minimum detectable leak of less than 2 x

10⁻⁹ atm cc/sec/div can be achieved with neon.[1] However, it's important to note that the

diffusion rate of neon is about half that of helium.[1]
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Q3: Can I use a standard helium leak detector for neon?

Standard helium leak detectors require modification to detect neon. The modification typically

involves adjusting the mass spectrometer to tune it to the mass-to-charge ratio of neon.[1]

Some multi-gas detectors are commercially available and can be switched between helium,

argon, and neon detection, though they may have reduced sensitivity compared to dedicated

single-gas units.

Q4: What are the main advantages of using neon for leak detection?

Effective in High Helium Backgrounds: Neon allows for reliable leak detection in

environments where helium is already present at high concentrations.[1]

Inert Gas: Like helium, neon is a noble gas and therefore chemically inert and non-reactive,

making it safe to use with sensitive equipment and processes.[2]

Q5: What are the disadvantages of using neon for leak detection?

Lower Diffusion Rate: Neon's diffusion rate is lower than helium's, which may result in a

slightly slower response time during leak checking.[1]

Cost and Availability: Neon is generally more expensive and less readily available than

helium.

Requires Equipment Modification: Standard helium leak detectors need to be modified to

detect neon.[1]

Troubleshooting Guides
Problem: I'm not detecting any leaks, but I suspect one is present.

Possible Cause: Insufficient tracer gas concentration at the leak site.

Solution: Ensure a consistent and adequate flow of neon gas is directed at the suspected

leak area. For larger areas, using a "bagging" technique to create an enclosure filled with

neon can be more effective.

Possible Cause: The leak is smaller than the minimum detectable limit of your setup.
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Solution: If your mass spectrometer has a "speed choke" or similar feature, engaging it

can improve sensitivity.[1] Also, verify that your leak detector is properly calibrated.

Possible Cause: The response time is slower than expected.

Solution: Due to its higher mass, neon diffuses more slowly than helium. Allow more time

for the neon to travel from the leak site to the detector.

Problem: The background signal on the leak detector is too high.

Possible Cause: There is a large leak in the system, or the test area is saturated with neon.

Solution: First, perform a gross leak check. If no large leak is found, ventilate the area

thoroughly to reduce the ambient neon concentration.

Possible Cause: The vacuum system itself is contaminated with neon from previous tests.

Solution: Purge the vacuum system with a gas that is not being detected (e.g., nitrogen) to

help remove residual neon.

Problem: The leak detector signal is unstable or erratic.

Possible Cause: Fluctuations in the vacuum pressure.

Solution: Ensure your vacuum pumps are operating correctly and that the system pressure

is stable before starting the leak detection process.

Possible Cause: Interference from other gases with a similar mass-to-charge ratio.

Solution: A quadrupole mass spectrometer can be used to analyze the residual gases in

your system and confirm that the signal is from neon.[1]

Data Presentation
Table 1: Comparison of Tracer Gases for Leak Detection
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Property Neon (Ne) Helium (He)

Atomic Mass (amu) 20.18 4.00

Minimum Detectable Leak < 2 x 10⁻⁹ atm cc/sec/div[1] ~5 x 10⁻¹² mbar·l/s[3]

Relative Diffusion Rate Slower than Helium[1] Faster than Neon

Atmospheric Abundance ~18 ppm ~5 ppm

Primary Use Case
High helium background

environments[1]

General purpose, high-

sensitivity leak detection[3]

Relative Cost Higher Lower

Experimental Protocols
Protocol 1: Modifying a Mass Spectrometer for Neon Detection

Consult Manufacturer's Guidelines: Before any modification, consult the documentation for

your specific mass spectrometer leak detector.

Adjust Acceleration Voltage: The acceleration voltage of the mass spectrometer needs to be

adjusted to focus neon ions onto the detector. This is the primary modification required.[1]

Install a Speed Choke (Optional): For increased sensitivity, a speed choke can be installed.

This reduces the pumping speed on the analyzer, allowing for the detection of smaller leaks.

[1]

Calibrate with a Known Neon Leak: After modification, calibrate the instrument using a

calibrated neon leak standard to ensure accurate measurements.

Protocol 2: Standard Procedure for Neon Leak Testing a Vacuum System

System Evacuation: Evacuate the vacuum system to the appropriate base pressure for leak

testing.

Connect Leak Detector: Connect the modified and calibrated neon leak detector to the

vacuum system.
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Zero the Detector: Establish a baseline reading with the detector connected to the evacuated

system.

Apply Neon Tracer Gas: Begin spraying a small, controlled stream of neon gas at suspected

leak points (welds, flanges, feedthroughs). Start at the top of the system and work your way

down.

Monitor the Detector: Observe the leak detector's output for a significant and sustained

increase in the neon signal.

Pinpoint the Leak: Once a leak is indicated, slowly move the neon probe to pinpoint the

exact location of the leak.

Quantify the Leak (Optional): If the detector is calibrated, the leak rate can be quantified.

Repair and Retest: After repairing the leak, repeat the testing procedure to confirm the

repair's effectiveness.

Mandatory Visualizations
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Experimental Workflow: Neon Leak Detection
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Decision Pathway: Choosing a Tracer Gas
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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